4-({1-[(2,4-Dichlorophenyl)methyl]benzimidazol-2-yl}methyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on the benzimidazole core, which is a bicyclic heterocycle consisting of fused benzene and imidazole rings. The benzimidazole core is substituted at the 1-position with a (2,4-dichlorophenyl)methyl group and at the 2-position with a morpholine moiety.Scientific Research Applications
Synthesis and Antioxidant Activities
A novel synthesis approach for benzimidazole derivatives containing morpholine was developed, demonstrating significant antioxidant activities and glucosidase inhibition potential. These compounds were synthesized through a one-pot nitro reductive cyclization reaction, exhibiting high scavenging activity in various in vitro antioxidant assays. The study highlights the structure-activity relationship of these analogs, underscoring their potential in medicinal chemistry (Özil, M., Parlak, C., & Baltaş, N., 2018).
Anti-inflammatory and COX-2 Inhibition
Research on benzimidazole derivatives bearing oxadiazole and morpholine rings revealed significant anti-inflammatory activity. Specifically, one compound demonstrated notable inhibition in a carrageenan-induced rat paw edema test, coupled with reduced ulcerogenic effects and efficient COX-2 inhibition. This study's findings underscore the therapeutic potential of these compounds in treating inflammatory diseases (Rathore, A. et al., 2017).
Corrosion Inhibition
Benzimidazole derivatives, including those with morpholine, have been studied for their corrosion inhibition properties on N80 steel in hydrochloric acid. These inhibitors showed high efficiency, demonstrating their potential in protecting metals from corrosion in acidic environments. The study combined electrochemical methods, surface analysis, and quantum chemical studies to elucidate the mechanism of inhibition (Yadav, M. et al., 2016).
Antifungal Activity
A series of benzimidazol-2-ylcyanoketone oxime ethers containing morpholine moieties were synthesized and tested for their antifungal activities against Botrytis cinerea and Sclerotinia sclerotiorum. Some compounds displayed higher activity compared to the standard fungicide, carbendazim, highlighting their potential as novel antifungal agents (Qu, Z.-q. et al., 2015).
Future Directions
Benzimidazole and its derivatives have been the focus of many research studies due to their wide range of biological activities . Future research may focus on exploring the potential applications of this compound in various fields, including medicinal chemistry, drug discovery, and organic synthesis .
Properties
IUPAC Name |
4-[[1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2N3O/c20-15-6-5-14(16(21)11-15)12-24-18-4-2-1-3-17(18)22-19(24)13-23-7-9-25-10-8-23/h1-6,11H,7-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZGYGJQJLKZQLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=NC3=CC=CC=C3N2CC4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.